2-bromo-2,2-difluoro-N-[[3-(pyrrolidine-1-carbonyl)phenyl]methyl]acetamide

• IUPAC Name: 2-bromo-2,2-difluoro-N-[[3-(pyrrolidine-1-carbonyl)phenyl]methyl]acetamide
• InChI: InChI=1S/C14H15BrF2N2O2/c15-14(16,17)13(21)18-9-10-4-3-5-11(8-10)12(20)19-6-1-2-7-19/h3-5,8H,1-2,6-7,9H2,(H,18,21)
• InChI Key: CPWJXCDEDSAMJJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC(=C2)CNC(=O)C(F)(F)Br
• Molecular Formula: C14H15BrF2N2O2
• Molecular Weight: 361.18 g/mol

Description

2-bromo-2,2-difluoro-N-[[3-(pyrrolidine-1-carbonyl)phenyl]methyl]acetamide is a chemical compound that is widely used in scientific research. It is a small molecule inhibitor that is known to target a specific protein, which makes it a valuable tool in the study of various biological processes.

Mechanism of Action

The mechanism of action of 2-bromo-2,2-difluoro-N-[[3-(pyrrolidine-1-carbonyl)phenyl]methyl]acetamide involves the inhibition of a specific protein. This protein is involved in various biological processes, and its inhibition can lead to the modulation of these processes. The exact mechanism of action of this compound is still under investigation.
Biochemical and Physiological Effects:
2-bromo-2,2-difluoro-N-[[3-(pyrrolidine-1-carbonyl)phenyl]methyl]acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation. It has also been shown to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-bromo-2,2-difluoro-N-[[3-(pyrrolidine-1-carbonyl)phenyl]methyl]acetamide is its specificity. It targets a specific protein, which makes it a valuable tool in the study of various biological processes. However, its specificity can also be a limitation, as it may not be effective in the study of processes that do not involve the targeted protein.

Future Directions

There are several future directions for the study of 2-bromo-2,2-difluoro-N-[[3-(pyrrolidine-1-carbonyl)phenyl]methyl]acetamide. One direction is the investigation of its mechanism of action. Another direction is the study of its effects on different biological processes. Additionally, the development of more potent and selective inhibitors based on this compound is also an area of future research.

Synthesis Methods

The synthesis of 2-bromo-2,2-difluoro-N-[[3-(pyrrolidine-1-carbonyl)phenyl]methyl]acetamide involves several steps. The first step is the synthesis of 3-(pyrrolidine-1-carbonyl)benzaldehyde, which is then reacted with 2-bromo-2,2-difluoroacetic acid to form 2-bromo-2,2-difluoro-N-[[3-(pyrrolidine-1-carbonyl)phenyl]methyl]acetamide. The compound is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

2-bromo-2,2-difluoro-N-[[3-(pyrrolidine-1-carbonyl)phenyl]methyl]acetamide is widely used in scientific research as a small molecule inhibitor. It is known to target a specific protein, which makes it a valuable tool in the study of various biological processes. It has been used in the study of cancer, inflammation, and neurodegenerative diseases.